2-ethoxy-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C14H19N5O3/c1-4-10-7-12(20)17-14(15-10)19-11(6-9(3)18-19)16-13(21)8-22-5-2/h6-7H,4-5,8H2,1-3H3,(H,16,21)(H,15,17,20)
• InChI Key: FWRSCCCHRKHYAS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COCC
• Molecular Formula: C14H19N5O3
• Molecular Weight: 305.33 g/mol

Description

2-ethoxy-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C14H19N5O3 and its molecular weight is 305.338. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized, showing significant antioxidant activity. These complexes demonstrate how the structural components of the compound can be used in studies related to oxidative stress and potential therapeutic applications. The antioxidant properties were evaluated using various assays, highlighting the compounds' ability to scavenge free radicals and reduce oxidative damage (Chkirate et al., 2019).

Anticancer Activity

Derivatives related to the pyrimidin-4-yl and pyrazol-1-yl groups have shown anticancer activity. A study on certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives tested on 60 cancer cell lines revealed appreciable cancer cell growth inhibition. This suggests that the compound's core structure may lend itself to applications in cancer research, potentially offering new pathways for developing anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Antifungal Activities

Pyrimidinone and oxazinone derivatives, including those with structural similarities to the compound , have been synthesized as antimicrobial agents. These studies underline the potential of such compounds in developing new antimicrobial and antifungal therapies, addressing the growing concern over antibiotic resistance. The antimicrobial screening of these compounds showed good activity comparable to standard drugs, indicating their potential utility in medicinal chemistry (Hossan et al., 2012).